Cas no 1806855-57-1 (3,5-Bis(trifluoromethyl)-4-chlorophenol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-chlorophenol
• CAS No: 1806855-57-1
• MF: C₈H₃ClF₆O
• MW: 264.552242517471
• CID: 4962700
• Update Time: 2025-05-24

3,5-Bis(trifluoromethyl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-chlorophenol

• Inchi： 1S/C8H3ClF6O/c9-6-4(7(10,11)12)1-3(16)2-5(6)8(13,14)15/h1-2,16H
• InChI Key： SNPHGFXPVDSRAR-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 263.9776614 g/mol
• Monoisotopic Mass: 263.9776614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 264.55

Additional information on 3,5-Bis(trifluoromethyl)-4-chlorophenol

Comprehensive Overview of 3,5-Bis(trifluoromethyl)-4-chlorophenol (CAS No. 1806855-57-1)

3,5-Bis(trifluoromethyl)-4-chlorophenol (CAS No. 1806855-57-1) is a highly specialized fluorinated phenolic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring two trifluoromethyl groups and a chloro substituent, imparts exceptional chemical properties, making it a valuable intermediate in advanced research and industrial applications. This article delves into the compound's characteristics, synthesis, and relevance in contemporary scientific discussions, addressing common queries such as "What are the uses of 3,5-Bis(trifluoromethyl)-4-chlorophenol?" and "How is CAS 1806855-57-1 synthesized?".

The compound's trifluoromethyl groups contribute to its high lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers often explore its potential in designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its chlorophenol backbone further enhances reactivity, enabling selective functionalization for tailored applications. Recent studies highlight its role in optimizing crop protection agents, aligning with the growing demand for sustainable agricultural solutions—a hot topic in 2024.

Synthesis of 3,5-Bis(trifluoromethyl)-4-chlorophenol typically involves multi-step halogenation and fluorination processes, with yields optimized through modern catalytic methods. Innovations in green chemistry have spurred interest in eco-friendly routes, addressing questions like "Can CAS 1806855-57-1 be synthesized sustainably?". Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for verifying purity, a key concern for laboratories requiring high-grade intermediates.

From an industrial perspective, the compound's stability under harsh conditions makes it suitable for high-performance materials, including coatings and polymers. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) also positions it as a versatile building block for π-conjugated systems, relevant to OLED and semiconductor research. These applications resonate with trends in renewable energy technologies, a dominant theme in global R&D investments.

Regulatory and safety profiles of CAS 1806855-57-1 adhere to standard laboratory handling protocols, with data sheets emphasizing proper ventilation and PPE. While not classified as hazardous under major frameworks, its fluorinated structure warrants responsible disposal—a focal point in discussions on PFAS alternatives. This aligns with searches for "environmental impact of fluorinated phenols," reflecting heightened public awareness.

In summary, 3,5-Bis(trifluoromethyl)-4-chlorophenol exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across sectors—from life sciences to materials engineering—ensures enduring relevance. As industries prioritize efficient synthetic routes and eco-conscious practices, this compound will likely remain a subject of cutting-edge research and commercial interest.